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Compound of Interest

Compound Name: 4-Methylsulfonylacetophenone

Cat. No.: B052587

For Researchers, Scientists, and Drug Development
Professionals

This guide provides comprehensive safety and handling information for 4-
Methylsulfonylacetophenone, a key intermediate in pharmaceutical synthesis. Adherence to
these protocols is crucial for ensuring personal safety and maintaining the integrity of research.

Chemical and Physical Properties

4-Methylsulfonylacetophenone is a white to slightly pale yellow crystalline powder.[1] A
summary of its key physical and chemical properties is presented below for easy reference.
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Property Value Source
CAS Number 10297-73-1 [2]
Molecular Formula CoH1003S [2]
Molecular Weight 198.24 g/mol [3]
Melting Point 126-129 °C [4115]
Boiling Point No data available [1]
White to Slightly pale yellow
Appearance [1]
Crystal - Powder
Soluble in common organic
Solubility solvents like ethanol, acetone, [4]

and chloroform.

Storage Temperature

Room Temperature; Keep in a
dry, cool and well-ventilated

place.

[1](2]

Hazard Identification and Classification

4-Methylsulfonylacetophenone is classified as an irritant.[3] The primary hazards are

associated with skin, eye, and respiratory contact.

Hazard Class

GHS Classification

Source

Skin Corrosion/Irritation

H315: Causes skin irritation

[3]

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation

[3]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

[3]

Signal Word: Warning[3]
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Toxicological Information

While comprehensive toxicological data is not readily available, the primary risks are

associated with its irritant properties.

Toxicity Endpoint Result Source
Acute Oral Toxicity No data available [2]
Acute Dermal Toxicity No data available [2]
Acute Inhalation Toxicity No data available [2]

Due to the lack of specific toxicity data, it is prudent to handle this compound with a high

degree of caution, assuming it may be harmful if ingested, inhaled, or absorbed through the

skin.

Experimental Protocols: Safe Handling Procedures

The following protocols are based on best practices for handling solid chemical reagents in a

laboratory setting and should be strictly followed when working with 4-

Methylsulfonylacetophenone.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure.
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PPE Type

Specification

Source

Eye Protection

Safety glasses with side
shields or goggles (European
standard - EN 166).

[2]

Hand Protection

Protective gloves (e.g., Nitrile
rubber). Inspect gloves before
use and observe breakthrough

times.

[2]

Body Protection

Wear appropriate protective
clothing and a lab coat to

prevent skin exposure.

[2]

Respiratory Protection

Not required under normal use
with adequate ventilation. If
dust is generated, a dust

respirator is recommended.

[1]

Engineering Controls

Engineering controls are the primary line of defense in minimizing exposure.

Ventilation: Work in a well-ventilated area. Use a local exhaust ventilation system or a

chemical fume hood, especially when handling larger quantities or when dust generation is

likely.[1]

Eyewash Stations and Safety Showers: Ensure easy access to an eyewash station and a

safety shower in the immediate work area.[1]

Handling and Storage

Proper handling and storage are critical for maintaining the chemical's stability and preventing

accidents.

e Handling:

o Avoid contact with skin, eyes, and clothing.[2]
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[e]

Avoid ingestion and inhalation.[2]

o

Avoid dust formation.[2]

[¢]

Do not eat, drink, or smoke in the work area.[2]

[¢]

Wash hands thoroughly after handling.[2]

o Storage:
o Keep the container tightly closed.[2]
o Store in a dry, cool, and well-ventilated place.[2]

o Incompatible with strong oxidizing agents.[2]

Spill and Emergency Procedures

In the event of a spill or exposure, follow these procedures immediately.

o Spill Cleanup:

[e]

Ensure adequate ventilation.

[e]

Wear appropriate PPE.

Avoid dust formation.

o

[¢]

Sweep up the spilled solid and place it into a suitable, labeled container for disposal.[2]
» First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove
contaminated clothing. Get medical attention if symptoms occur.[1][2]
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o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if you feel unwell.[1]

o Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Get medical attention if symptoms occur.[1][2]

Visualized Workflows and Relationships

To further clarify the safety protocols, the following diagrams illustrate the standard operating
procedure for handling 4-Methylsulfonylacetophenone and the logical relationship of hazard
controls.
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Caption: Standard Operating Procedure Workflow for 4-Methylsulfonylacetophenone.
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Caption: Hierarchy of Hazard Controls for Chemical Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. needle.tube [needle.tube]

2. Safety First: Essential Guidelines for Handling Research Reagents and Equipment -
Merkel Technologies Ltd [merkel.co.il]

3. artsci.usu.edu [artsci.usu.edu]

4. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]

5. zaeralab.ucr.edu [zaeralab.ucr.edu]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b052587?utm_src=pdf-body-img
https://www.benchchem.com/product/b052587?utm_src=pdf-custom-synthesis
https://www.needle.tube/resources-19/Safety-Protocols-for-Handling-Hazardous-Reagents-and-Chemicals-in-a-Medical-Diagnostic-Lab
https://merkel.co.il/handling-research-reagents-and-equipment/
https://merkel.co.il/handling-research-reagents-and-equipment/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.ehs.iastate.edu/chemical-handling-and-storage
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_s_to_z_2016-05.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 4-
Methylsulfonylacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052587#safety-and-handling-precautions-for-4-
methylsulfonylacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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